2-Fluorobicyclo[3.1.0]hexane-6-carboxylic acid

• IUPAC Name: 2-fluorobicyclo[3.1.0]hexane-6-carboxylic acid
• InChI: InChI=1S/C7H9FO2/c8-4-2-1-3-5(4)6(3)7(9)10/h3-6H,1-2H2,(H,9,10)
• InChI Key: COKIEMGZJYDYBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1C2C(=O)O)F
• Molecular Formula: C7H9FO2
• Molecular Weight: 144.14 g/mol
• CAS No.: 2411242-20-9

Description

2-Fluorobicyclo[3.1.0]hexane-6-carboxylic acid is a chemical compound with the CAS Number: 2411242-20-9. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a subject of research. For instance, a study reported the synthesis of 2-amino-3 or 6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives. Another study reported a process incorporating the key step of efficient fluorination of epoxide for the synthesis of a potent and selective group II mGluR agonist.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI Code: 1S/C7H9FO2/c8-7(6(9)10)4-2-1-3-5(4)7/h4-5H,1-3H2,(H,9,10).

Physical and Chemical Properties Analysis

The physical form of this compound is a powder. It has a molecular weight of 144.15.

Scientific Research Applications

Stereoselective Synthesis and Metabolic Studies

• The compound is utilized in the stereoselective synthesis of bioactive molecules, such as LY354740, a glutamate analogue with anticonvulsant and anxiolytic properties. This process demonstrates the importance of the compound in creating potent, selective, and orally active pharmaceuticals through highly efficient synthesis methodologies Pedregal & Prowse, 2002.
• Another study focuses on the prodrugs of MGS0039, indicating the compound's relevance in enhancing oral bioavailability and showing antidepressant-like effects in animal models. This research highlights the potential of derivatives in treating depression Yasuhara et al., 2006.

Agonist Activity and Pharmacological Characterization

• Research into 2-amino-3 or 6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives as group II metabotropic glutamate receptor agonists reveals the compound's significance in exploring mGluRs functions and its therapeutic potential in treating neurological conditions like schizophrenia Nakazato et al., 2000.

Environmental and Material Science

• The compound's derivatives are also studied in environmental science, where their biodegradation pathways in wastewater treatment contexts are examined, indicating their impact on environmental health and safety D’Agostino & Mabury, 2017.
• In material science, the aqueous solubility of functionalized carbon nanotubes through substituent chain length modifications showcases the compound's utility in nanotechnology applications Zeng, Zhang, & Barron, 2005.

Safety and Hazards

The safety information for 2-Fluorobicyclo[3.1.0]hexane-6-carboxylic acid includes several hazard statements such as H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.